(2R,5S)-4,4/'aα,5,5/',6/',7/',8/',8/'a-Octahydro-2/',5,5/',5/',8/'aβ-pentamethylspiro[furan-2(3H),1/
(2R,5S)-4,4/'aα,5,5/',6/',7/',8/',8/'a-Octahydro-2/',5,5/',5/',8/'aβ-pentamethylspiro[furan-2(3H),1/
Brand Name:
Vulcanchem
CAS No.:
1438-57-9
VCID:
VC0072427
InChI:
InChI=1S/C20H32O3/c1-14-7-8-15-17(2,3)9-6-10-19(15,5)20(14)12-11-18(4,23-20)13-16(21)22/h7,15H,6,8-13H2,1-5H3,(H,21,22)/t15-,18-,19-,20+/m0/s1
SMILES:
CC1=CCC2C(CCCC2(C13CCC(O3)(C)CC(=O)O)C)(C)C
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
(2R,5S)-4,4/'aα,5,5/',6/',7/',8/',8/'a-Octahydro-2/',5,5/',5/',8/'aβ-pentamethylspiro[furan-2(3H),1/
CAS No.: 1438-57-9
Main Products
VCID: VC0072427
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 1438-57-9 |
|---|---|
| Product Name | (2R,5S)-4,4/'aα,5,5/',6/',7/',8/',8/'a-Octahydro-2/',5,5/',5/',8/'aβ-pentamethylspiro[furan-2(3H),1/ |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | 2-[(2'S,4aS,8R,8aS)-2',4,4,7,8a-pentamethylspiro[2,3,4a,5-tetrahydro-1H-naphthalene-8,5'-oxolane]-2'-yl]acetic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-14-7-8-15-17(2,3)9-6-10-19(15,5)20(14)12-11-18(4,23-20)13-16(21)22/h7,15H,6,8-13H2,1-5H3,(H,21,22)/t15-,18-,19-,20+/m0/s1 |
| Standard InChIKey | XLWWERNKTLITEF-MVJPYGJCSA-N |
| Isomeric SMILES | CC1=CC[C@@H]2[C@@]([C@@]13CC[C@@](O3)(C)CC(=O)O)(CCCC2(C)C)C |
| SMILES | CC1=CCC2C(CCCC2(C13CCC(O3)(C)CC(=O)O)C)(C)C |
| Canonical SMILES | CC1=CCC2C(CCCC2(C13CCC(O3)(C)CC(=O)O)C)(C)C |
| Synonyms | grindelic acid |
| PubChem Compound | 92885 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume